Cas no 1361471-71-7 (3-(3,4,5-Trichlorophenyl)picolinic acid)

• Product Name: 3-(3,4,5-Trichlorophenyl)picolinic acid
• CAS No: 1361471-71-7
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4793746
• Update Time: 2023-08-17

3-(3,4,5-Trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-Trichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-4-6(5-9(14)10(8)15)7-2-1-3-16-11(7)12(17)18/h1-5H,(H,17,18)
• InChI Key： LDUOGPNYVZQODP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=CN=C1C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2